Cas no 946681-05-6 (3-(2,5-Dimethylphenoxy)piperidine)

3-(2,5-Dimethylphenoxy)piperidine is a specialized organic compound featuring a piperidine core substituted with a 2,5-dimethylphenoxy group. This structure imparts unique steric and electronic properties, making it valuable in pharmaceutical and agrochemical research. The compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) receptors or enzyme modulation. Its rigid aromatic-piperidine linkage enhances binding affinity in drug design, while the dimethyl substitution offers tunable lipophilicity. High purity grades are available for precision applications. Suitable for controlled reactions, it demonstrates stability under standard laboratory conditions, facilitating its use in multi-step synthetic routes.

3-(2,5-Dimethylphenoxy)piperidine structure

946681-05-6 structure

Product name:3-(2,5-Dimethylphenoxy)piperidine

CAS No:946681-05-6

MF:C₁₃H₁₉NO

MW:205.29606

CID:1077805

PubChem ID:45075393

3-(2,5-Dimethylphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

- 3-(2,5-Dimethylphenoxy)piperidine
- DTXSID50663023
- 946681-05-6
- EN300-1852783
- AKOS010951137
- CS-0280215
- MDL： MFCD08687657
- Inchi： InChI=1S/C13H19NO/c1-10-5-6-11(2)13(8-10)15-12-4-3-7-14-9-12/h5-6,8,12,14H,3-4,7,9H2,1-2H3
- InChI Key： CRUXPJDCOAFMLS-UHFFFAOYSA-N
- SMILES： CC1=CC(=C(C)C=C1)OC2CCCNC2

Computed Properties

Exact Mass: 205.146664230g/mol
Monoisotopic Mass: 205.146664230g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 21.3Å²
XLogP3: 2.7

3-(2,5-Dimethylphenoxy)piperidine Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

3-(2,5-Dimethylphenoxy)piperidine Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1852783-0.25g	3-(2,5-dimethylphenoxy)piperidine	946681-05-6	0.25g	$513.0	2023-09-18
Enamine	EN300-1852783-1.0g	3-(2,5-dimethylphenoxy)piperidine	946681-05-6	1g	$1029.0	2023-06-02
Enamine	EN300-1852783-10.0g	3-(2,5-dimethylphenoxy)piperidine	946681-05-6	10g	$4421.0	2023-06-02
Enamine	EN300-1852783-10g	3-(2,5-dimethylphenoxy)piperidine	946681-05-6	10g	$2393.0	2023-09-18
Enamine	EN300-1852783-0.05g	3-(2,5-dimethylphenoxy)piperidine	946681-05-6	0.05g	$468.0	2023-09-18
Enamine	EN300-1852783-0.5g	3-(2,5-dimethylphenoxy)piperidine	946681-05-6	0.5g	$535.0	2023-09-18
Enamine	EN300-1852783-2.5g	3-(2,5-dimethylphenoxy)piperidine	946681-05-6	2.5g	$1089.0	2023-09-18
Enamine	EN300-1852783-5g	3-(2,5-dimethylphenoxy)piperidine	946681-05-6	5g	$1614.0	2023-09-18
Enamine	EN300-1852783-1g	3-(2,5-dimethylphenoxy)piperidine	946681-05-6	1g	$557.0	2023-09-18
Enamine	EN300-1852783-0.1g	3-(2,5-dimethylphenoxy)piperidine	946681-05-6	0.1g	$490.0	2023-09-18